5,4'-Dihydroxy-6,7,8-trimethoxyflavone 5,4'-Dihydroxy-6,7,8-trimethoxyflavone Xanthomicrol belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, xanthomicrol is considered to be a flavonoid lipid molecule. Xanthomicrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthomicrol is primarily located in the membrane (predicted from logP). Xanthomicrol can be biosynthesized from flavone. Outside of the human body, xanthomicrol can be found in a number of food items such as herbs and spices, winter savory, citrus, and peppermint. This makes xanthomicrol a potential biomarker for the consumption of these food products.
Xanthomicrol is a trimethoxyflavone that is flavone substituted by methoxy groups at positions 6, 7 and 8 and hydroxy groups at positions 5 and 4'. It has a role as an antineoplastic agent and a plant metabolite. It is a trimethoxyflavone and a dihydroxyflavone. It derives from a flavone.
Brand Name: Vulcanchem
CAS No.: 16545-23-6
VCID: VC0191054
InChI: InChI=1S/C18H16O7/c1-22-16-14(21)13-11(20)8-12(9-4-6-10(19)7-5-9)25-15(13)17(23-2)18(16)24-3/h4-8,19,21H,1-3H3
SMILES: COC1=C(C(=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC)OC
Molecular Formula: C18H16O7
Molecular Weight: 344.3 g/mol

5,4'-Dihydroxy-6,7,8-trimethoxyflavone

CAS No.: 16545-23-6

Natural Products

VCID: VC0191054

Molecular Formula: C18H16O7

Molecular Weight: 344.3 g/mol

5,4'-Dihydroxy-6,7,8-trimethoxyflavone - 16545-23-6

CAS No. 16545-23-6
Product Name 5,4'-Dihydroxy-6,7,8-trimethoxyflavone
Molecular Formula C18H16O7
Molecular Weight 344.3 g/mol
IUPAC Name 5-hydroxy-2-(4-hydroxyphenyl)-6,7,8-trimethoxychromen-4-one
Standard InChI InChI=1S/C18H16O7/c1-22-16-14(21)13-11(20)8-12(9-4-6-10(19)7-5-9)25-15(13)17(23-2)18(16)24-3/h4-8,19,21H,1-3H3
Standard InChIKey SAMBWAJRKKEEOR-UHFFFAOYSA-N
SMILES COC1=C(C(=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC)OC
Canonical SMILES COC1=C(C(=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC)OC
Melting Point 227-230°C
Physical Description Solid
Description Xanthomicrol belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, xanthomicrol is considered to be a flavonoid lipid molecule. Xanthomicrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthomicrol is primarily located in the membrane (predicted from logP). Xanthomicrol can be biosynthesized from flavone. Outside of the human body, xanthomicrol can be found in a number of food items such as herbs and spices, winter savory, citrus, and peppermint. This makes xanthomicrol a potential biomarker for the consumption of these food products.
Xanthomicrol is a trimethoxyflavone that is flavone substituted by methoxy groups at positions 6, 7 and 8 and hydroxy groups at positions 5 and 4'. It has a role as an antineoplastic agent and a plant metabolite. It is a trimethoxyflavone and a dihydroxyflavone. It derives from a flavone.
Synonyms 8-Methoxycirsimaritin; Xanthomicrol
PubChem Compound 73207
Last Modified Nov 11 2021
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